Cas no 59412-08-7 (2(1H)-Quinolinone, 6-nitro-3-phenyl-)

2(1H)-Quinolinone, 6-nitro-3-phenyl- structure
59412-08-7 structure
Product Name:2(1H)-Quinolinone, 6-nitro-3-phenyl-
CAS No:59412-08-7
MF:C15H10N2O3
MW:266.25150346756
CID:338736
PubChem ID:12278039
Update Time:2025-04-19

2(1H)-Quinolinone, 6-nitro-3-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 2(1H)-Quinolinone, 6-nitro-3-phenyl-
    • 6-nitro-3-phenyl-1H-quinolin-2-one
    • CTK1E7429
    • DTXSID50483804
    • 59412-08-7
    • SCHEMBL17505175
    • Inchi: 1S/C15H10N2O3/c18-15-13(10-4-2-1-3-5-10)9-11-8-12(17(19)20)6-7-14(11)16-15/h1-9H,(H,16,18)
    • InChI Key: ASRRFENIPRCLFD-UHFFFAOYSA-N
    • SMILES: O=C1C(C2C=CC=CC=2)=CC2C=C(C=CC=2N1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 266.0692
  • Monoisotopic Mass: 266.06914219g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 1
  • Complexity: 435
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 74.9Ų

Experimental Properties

  • PSA: 72.24
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